Cas no 1209162-22-0 (6,8-Dimethyl-1-(2-oxopropyl)quinolin-4(1H)-one)

• Product Name: 6,8-Dimethyl-1-(2-oxopropyl)quinolin-4(1H)-one
• CAS No: 1209162-22-0
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 5694888
• PubChem ID: 45588904
• Update Time: 2025-05-25

6,8-Dimethyl-1-(2-oxopropyl)quinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6,8-Dimethyl-1-(2-oxopropyl)quinolin-4(1H)-one
• AKOS002684273
• SB69588
• 1209162-22-0
• 6,8-Dimethyl-1-(2-oxo-propyl)-1H-quinolin-4-one
• 4(1H)-Quinolinone, 6,8-dimethyl-1-(2-oxopropyl)-

• Inchi： 1S/C14H15NO2/c1-9-6-10(2)14-12(7-9)13(17)4-5-15(14)8-11(3)16/h4-7H,8H2,1-3H3
• InChI Key： KLXMCLUQZLWEIV-UHFFFAOYSA-N
• SMILES： O=C1C=CN(CC(C)=O)C2C(C)=CC(C)=CC=21

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 395.5±42.0 °C(Predicted)
• pka: 1.98±0.70(Predicted)

Additional information on 6,8-Dimethyl-1-(2-oxopropyl)quinolin-4(1H)-one

6,8-Dimethyl-1-(2-oxopropyl)quinolin-4(1H)-one: A Comprehensive Overview

The compound 6,8-Dimethyl-1-(2-oxopropyl)quinolin-4(1H)-one (CAS No. 1209162-22-0) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline derivative family, which is renowned for its diverse applications in drug discovery and materials science. The quinolinone core of this molecule is a key structural feature that contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the potential of 6,8-Dimethyl-1-(2-oxopropyl)quinolin-4(1H)-one as a promising candidate in the development of novel therapeutic agents. Researchers have explored its ability to modulate various cellular pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro. This finding underscores its potential as a lead compound for treating inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, 6,8-Dimethyl-1-(2-oxopropyl)quinolin-4(1H)-one has also been investigated for its role in organic synthesis. The molecule's quinolinone framework serves as a versatile platform for constructing complex molecular architectures. A 2023 paper in *Organic Letters* reported the use of this compound as a key intermediate in the synthesis of bioactive macrocycles, which are of interest in drug delivery systems and supramolecular chemistry.

The synthesis of 6,8-Dimethyl-1-(2-oxopropyl)quinolin-4(1H)-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A notable approach reported in *Chemical Communications* (2023) utilizes a palladium-catalyzed coupling reaction to construct the quinolinone skeleton efficiently. This method not only enhances the yield but also simplifies the overall synthetic pathway, making it more accessible for large-scale production.

From an environmental perspective, the ecological impact of 6,8-Dimethyl-1-(2-oxopropyl)quinolin-4(1H)-one has been a topic of recent research. A study published in *Environmental Science & Technology* (2023) assessed its biodegradability under various conditions and found that it exhibits moderate biodegradation rates, suggesting that it poses minimal long-term risks to aquatic ecosystems when used responsibly.

Looking ahead, the versatility of 6,8-Dimethyl-1-(2-oxopropyl)quinolin-4(1H)-one is expected to drive further innovation across multiple disciplines. Its role as both a therapeutic agent and a synthetic building block positions it as a valuable tool in advancing modern chemistry and medicine. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to scientific progress.